2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol

• CAS No.: 50977-93-0
• Molecular Formula: C8H20N2O3
• Molecular Weight: 192.259
• IUPAC Name: 2-[2-[2-(2-hydroxyethylamino)ethoxy]ethylamino]ethanol
• InChI: InChI=1S/C8H20N2O3/c11-5-1-9-3-7-13-8-4-10-2-6-12/h9-12H,1-8H2
• InChI Key: CFAVWQMXFYRZAY-UHFFFAOYSA-N
• SMILES: C(CO)NCCOCCNCCO

Description

2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol is a chemical compound with the molecular formula C8H20N2O3 and a molecular weight of 192.256. It is known for its applications in various chemical processes and research fields due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol typically involves the reaction of ethylene oxide with diethanolamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{Diethanolamine} + \text{Ethylene oxide} \rightarrow \text{this compound}$$Diethanolamine+Ethylene oxide→Bis[2-(2-hydroxyethylamino)ethyl] ether

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactors where the reactants are mixed and heated under specific conditions. The process is optimized to maximize yield and purity while minimizing by-products .

Chemical Reactions Analysis

Types of Reactions

2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acids are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a reagent in various organic synthesis reactions.

Biology: The compound is used in biochemical research for studying enzyme interactions and protein modifications.

Industry: The compound is used in the production of polymers, surfactants, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol involves its interaction with molecular targets such as enzymes and proteins. The compound can form complexes with metal ions, which can then participate in various biochemical pathways. These interactions can lead to the stabilization of intermediates and the facilitation of chemical reactions .

Comparison with Similar Compounds

Similar Compounds

Bis(2-ethylhexyl) ether: This compound has similar ether linkages but different alkyl groups.

Bis[2-(N,N-dimethylamino)ethyl] ether: This compound has dimethylamino groups instead of hydroxyethylamino groups.

Uniqueness

2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol is unique due to its hydroxyethylamino groups, which provide specific reactivity and interaction capabilities. This makes it particularly useful in applications where hydrogen bonding and specific molecular interactions are required .